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Compound of Interest

Compound Name: Butyl 2-chloropropanoate
CAS No.: 54819-86-2
Cat. No.: B1266183

Get Quote
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Nomenclature, Synthesis, and Chiral Utility in Pharmaceutical Process Chemistry

Executive Summary

Butyl 2-chloropropanoate (IUPAC) is a specialized

-haloester intermediate critical to the synthesis of aryloxyphenoxypropionate herbicides and
chiral pharmaceutical building blocks. Its structural utility lies in the lability of the

-chlorine atom, which serves as a leaving group for nucleophilic substitution (

) reactions, allowing for the introduction of complex ether linkages while retaining or inverting
stereochemistry at the chiral center.

This guide provides a comprehensive technical analysis of the molecule, focusing on its

nomenclature, validated synthetic protocols, reaction kinetics, and analytical characterization.

Nomenclature & Stereochemical Identity

The IUPAC name Butyl 2-chloropropanoate is derived systematically, though the molecule is
frequently encountered in industrial literature under synonymous designations.
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o |[UPAC Name: Butyl 2-chloropropanoate[1][2][3]
e Common Synonyms: Butyl 2-chloropropionate;
-Butyl
-chloropropionate.[3]

o CAS Registry Number: 54819-86-2 (Racemic); 79398-16-6 (
-isomer).

Stereochemical Criticality

The C2 carbon is a chiral center. In biological applications (particularly auxinic herbicides), the
stereochemistry is non-trivial. The

-enantiomer is often the bioactive scaffold, whereas the
-enantiomer may be inactive or antagonistic.
e -Butyl 2-chloropropanoate: Precursor to active herbicides (e.g., Fluazifop-P-butyl).

o -Butyl 2-chloropropanoate: Often removed via kinetic resolution or enantioselective
synthesis.
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Figure 1: Deconstruction of the IUPAC nomenclature mapping to structural features.

Physicochemical Profile

The following data represents the standard physicochemical properties for the racemic mixture.
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Property Value Unit

Relevance

Molecular Formula

Stoichiometry

calculations
Molecular Weight 164.63 g/mol Yield determination
Boiling Point 184.5+8.0 °C (760 mmHg) Distillation parameters

Solvent separation
Density 1.0+0.1 g/cm3 (heavier than water?)

[31[41[5]

] Safety/Flammability

Flash Point 745+9.1 °C o

classification

Lipophilicity/Extraction
LogP ~2.4 Pop y

solvent choice
Physical State Clear Liquid Handling protocols

Synthetic Methodologies

Two primary routes are employed for synthesis: Fischer Esterification (economical, industrial)

and Acyl Chloride Esterification (high purity, lab-scale).

Method A: Acid-Catalyzed Fischer Esterification (Industrial

Standard)

This method utilizes the equilibrium reaction between 2-chloropropanoic acid and

-butanol.

Reaction:

Protocol 1.0: Validated Batch Synthesis

e Charge: In a 500 mL round-bottom flask equipped with a Dean-Stark trap, add 2-

chloropropanoic acid (1.0 eq) and

-butanol (1.2 eq).
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o Catalysis: Add concentrated

(1-2 mol%) or
-toluenesulfonic acid (
-TSA).

o Reflux: Heat to reflux (~120°C bath temp). The reaction is driven by the azeotropic removal
of water via the Dean-Stark apparatus.

» Monitoring: Monitor water collection. Reaction is complete when water evolution ceases
(typically 3-5 hours).

e Workup (Critical):
o Cool to room temperature.
o Wash organic phase with saturated

(2x) to neutralize residual acid (prevents hydrolysis during storage).

o Wash with brine (1x).

o Dry over anhydrous

 Purification: Fractional distillation under reduced pressure (vacuum required to prevent
thermal degradation of the

-chloro moiety).

Method B: Acyl Chloride Route (Kinetic Control)

Used when high stereochemical retention is required, as the harsh reflux of Method A can lead
to partial racemization.

Reaction:
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Key Difference: Requires a base scavenger (Triethylamine or Pyridine) to neutralize HCI,
preventing acid-catalyzed side reactions.

Mechanistic Insight

Understanding the mechanism is vital for troubleshooting low yields. The rate-determining step
in the Fischer esterification is the nucleophilic attack of the alcohol on the protonated carbonyl.

Why the

-Chloro matters: The electron-withdrawing chlorine atom at C2 increases the electrophilicity of
the carbonyl carbon, theoretically accelerating the nucleophilic attack compared to
unsubstituted propanoic acid. However, it also destabilizes the developing positive charge in
the transition state, requiring careful thermal control.

Protonation of Carbonyl Oxygen
(Activation)

Butanol

Nucleophilic Attack by Butanol
(Tetrahedral Intermediate)

Equilibrium
Proton Transfer &
Elimination of Water
H20

Deprotonation to Ester
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Figure 2: Stepwise mechanistic flow of the acid-catalyzed esterification.

Analytical Validation
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To validate the identity and purity of Butyl 2-chloropropanoate, the following spectral
signatures must be confirmed.

Nuclear Magnetic Resonance (

-NMR)
Solvent:
, 300 MHz
Shift ( o ) ) Structural
Multiplicity Integration Assignment .
Insight
ppm)
Quartet ( Deshielded by Cl
4.42 1H
Hz) and Carbonyl
_ Ester linkage
4.18 Triplet 2H
protons
Methyl group
1.70 Doublet 3H adjacent to chiral
center
Middle
16-13 Multiplet 4H Butyl chain methylene
groups
i End of butyl
0.95 Triplet 3H Terminal TRy
chain

Infrared Spectroscopy (FTIR)[3]
e 1745 - 1755 cm~1: Strong

stretch (Ester).

e ~1200 cm~1;

stretch.
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e Absence of broad -OH: Confirms full conversion of carboxylic acid.

Applications in Drug & Agrochemical Development[4][5]
1. Chiral Pool Synthesis

Butyl 2-chloropropanoate is a "chiral pool" starting material. The chlorine atom is a good
leaving group.

e Reaction:

displacement with phenoxide nucleophiles.

e Qutcome: Inversion of configuration. If you start with

-Butyl 2-chloropropanoate and react with a phenol, you obtain the

-ether, which is the scaffold for "Fop" herbicides (e.g., Fluazifop, Quizalofop).

2. Kinetic Resolution

Lipases (e.g., Candida antarctica Lipase B) can be used to selectively hydrolyze one
enantiomer of racemic butyl 2-chloropropanoate, leaving the other enantiomer intact as the
ester. This is a green chemistry approach to obtaining optically pure intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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